Cas no 1806079-39-9 (5-(Aminomethyl)-3-bromo-4-chloro-2-(trifluoromethoxy)pyridine)

• Product Name: 5-(Aminomethyl)-3-bromo-4-chloro-2-(trifluoromethoxy)pyridine
• CAS No: 1806079-39-9
• MF: C₇H₅BrClF₃N₂O
• MW: 305.479610204697
• CID: 4930029
• Update Time: 2025-05-24

5-(Aminomethyl)-3-bromo-4-chloro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-bromo-4-chloro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5BrClF3N2O/c8-4-5(9)3(1-13)2-14-6(4)15-7(10,11)12/h2H,1,13H2
• InChI Key： UTHNRURSBPWKEM-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1Cl)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1

Additional information on 5-(Aminomethyl)-3-bromo-4-chloro-2-(trifluoromethoxy)pyridine

Recent Advances in the Study of 5-(Aminomethyl)-3-bromo-4-chloro-2-(trifluoromethoxy)pyridine (CAS: 1806079-39-9)

The compound 5-(Aminomethyl)-3-bromo-4-chloro-2-(trifluoromethoxy)pyridine (CAS: 1806079-39-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 5-(Aminomethyl)-3-bromo-4-chloro-2-(trifluoromethoxy)pyridine with high purity and yield. Researchers have employed advanced techniques such as multi-step organic synthesis, catalytic halogenation, and aminomethylation to optimize the production process. The compound's structural complexity, characterized by the presence of bromo, chloro, and trifluoromethoxy substituents, has been a focal point in these synthetic efforts.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-(Aminomethyl)-3-bromo-4-chloro-2-(trifluoromethoxy)pyridine exhibits promising inhibitory effects on specific enzyme targets involved in inflammatory and oncogenic pathways. For instance, recent findings published in the Journal of Medicinal Chemistry indicate that this compound acts as a potent inhibitor of protein kinases, which are critical regulators of cell signaling. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Further investigations into the pharmacokinetic properties of 5-(Aminomethyl)-3-bromo-4-chloro-2-(trifluoromethoxy)pyridine have revealed favorable absorption and distribution profiles in animal models. However, challenges related to metabolic stability and potential toxicity remain to be addressed. Ongoing research is focused on structural modifications to enhance its drug-like properties while retaining its biological efficacy.

The potential therapeutic applications of this compound are vast, with current studies exploring its use in treating conditions such as cancer, autoimmune diseases, and infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development into clinical trials. The unique combination of halogen and trifluoromethoxy groups in its structure is believed to contribute to its high binding affinity and selectivity for target proteins.

In conclusion, 5-(Aminomethyl)-3-bromo-4-chloro-2-(trifluoromethoxy)pyridine (CAS: 1806079-39-9) represents a promising candidate for further drug development. Its synthetic accessibility, coupled with its notable biological activity, positions it as a valuable tool for chemical biology research and a potential therapeutic agent. Future studies will likely focus on optimizing its pharmacological properties and expanding its therapeutic indications.